Cas no 936693-17-3 (2-(2-Ethynylphenyl)acetic acid)
2-(2-Ethynylphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-ethynylphenyl)acetic acid
- 2-(2-Ethynylphenyl)acetic acid
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- MDL: MFCD20657581
- Inchi: 1S/C10H8O2/c1-2-8-5-3-4-6-9(8)7-10(11)12/h1,3-6H,7H2,(H,11,12)
- InChI Key: FSBGQUFYQODLLW-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC=CC=1C#C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 211
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3
2-(2-Ethynylphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B126303-10mg |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B126303-50mg |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B126303-100mg |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-214056-0.05g |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 95% | 0.05g |
$182.0 | 2023-09-16 | |
| Enamine | EN300-214056-0.1g |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 95% | 0.1g |
$272.0 | 2023-09-16 | |
| Enamine | EN300-214056-0.25g |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 95% | 0.25g |
$389.0 | 2023-09-16 | |
| Enamine | EN300-214056-0.5g |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 95% | 0.5g |
$613.0 | 2023-09-16 | |
| Enamine | EN300-214056-1.0g |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 95% | 1.0g |
$785.0 | 2023-07-09 | |
| Enamine | EN300-214056-2.5g |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 95% | 2.5g |
$1539.0 | 2023-09-16 | |
| Enamine | EN300-214056-5.0g |
2-(2-ethynylphenyl)acetic acid |
936693-17-3 | 95% | 5.0g |
$2277.0 | 2023-07-09 |
2-(2-Ethynylphenyl)acetic acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 2-(2-Ethynylphenyl)acetic acid
Comprehensive Overview of 2-(2-Ethynylphenyl)acetic acid (CAS No. 936693-17-3): Properties, Applications, and Industry Insights
2-(2-Ethynylphenyl)acetic acid (CAS No. 936693-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its ethynylphenyl moiety and acetic acid functional group, serves as a versatile building block in synthetic chemistry. Its unique structure enables applications in drug discovery, peptide synthesis, and polymer development, aligning with current trends in green chemistry and sustainable materials.
The molecular formula of 2-(2-Ethynylphenyl)acetic acid is C10H8O2, with a molecular weight of 160.17 g/mol. Its ethynyl group (─C≡CH) offers reactivity for click chemistry applications, a hot topic in bioconjugation and nanotechnology. Researchers frequently search for "click chemistry reagents" or "acetylene derivatives for synthesis," highlighting the relevance of this compound in modern workflows. The carboxylic acid functionality further allows for esterification or amide coupling, critical in proteomics and biomaterial design.
In pharmaceutical contexts, 2-(2-Ethynylphenyl)acetic acid is explored as an intermediate for small-molecule inhibitors targeting enzymes like kinases or GPCRs. Recent PubMed trends show growing interest in "fragment-based drug design" and "covalent inhibitors," where this compound’s alkyne group could enable selective protein binding. Its potential in PET tracer development (Positron Emission Tomography) is another emerging area, addressing the demand for "molecular imaging probes" in cancer diagnostics.
From a materials science perspective, the compound’s rigid aromatic backbone and terminal alkyne make it valuable for conjugated polymers used in OLEDs (Organic Light-Emitting Diodes) or organic semiconductors. Google Scholar data reveals spikes in searches for "conductive polymer precursors" and "high-performance organic electronics," underscoring industrial relevance. Additionally, its derivatization potential supports metal-organic frameworks (MOFs), a trending topic in CO2 capture and hydrogen storage research.
Quality control of 936693-17-3 typically involves HPLC purity analysis (>98%) and NMR spectroscopy. Suppliers often highlight "batch-to-batch consistency" and "scalable synthesis routes"—key concerns for buyers on platforms like ChemSrc or Sigma-Aldrich. Regulatory compliance with REACH and FDA guidelines for GMP-grade intermediates is another critical aspect, reflecting the compound’s alignment with industrial standardization practices.
Environmental and safety profiles of 2-(2-Ethynylphenyl)acetic acid are frequently queried in forums like ResearchGate. While not classified as hazardous under GHS, proper handling with PPE (gloves, goggles) is advised due to its irritant potential. Disposal should follow OECD guidelines, resonating with the "lab waste management" discourse among sustainability-focused researchers.
Future directions for this compound include biocatalysis-assisted modifications—a niche explored in "enzymatic C─C bond formation" studies—and flow chemistry integration to enhance atom economy. Patent databases show growing IP activity around alkyne-containing pharmacophores, suggesting expanding commercial applications. As AI-driven molecular design accelerates (e.g., AlphaFold for small molecules), derivatives of 936693-17-3 may gain traction in de novo drug discovery pipelines.
In summary, 2-(2-Ethynylphenyl)acetic acid (CAS No. 936693-17-3) bridges multiple scientific frontiers. Its dual functionality caters to both life sciences and advanced materials, while its synthetic adaptability positions it as a candidate for next-generation chemical solutions. For researchers querying "multifunctional aromatic acids" or "clickable building blocks," this compound offers a compelling case study in interdisciplinary innovation.
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